molecular formula C7H12N2O B6236584 2-azaspiro[3.3]heptane-2-carboxamide CAS No. 2408965-36-4

2-azaspiro[3.3]heptane-2-carboxamide

Cat. No. B6236584
CAS RN: 2408965-36-4
M. Wt: 140.2
InChI Key:
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Description

2-Azaspiro[3.3]heptane-2-carboxamide (abbreviated as 2-ASPCA) is a cyclic amide compound that has been studied extensively due to its versatile applications in scientific research. It is a valuable tool in the synthesis of various compounds, including pharmaceuticals and agrochemicals.

Scientific Research Applications

2-azaspiro[3.3]heptane-2-carboxamide has been used in a variety of scientific research applications, including drug design, enzyme inhibition, and protein engineering. In drug design, 2-azaspiro[3.3]heptane-2-carboxamide has been used to synthesize novel compounds with potential therapeutic applications. In enzyme inhibition, 2-azaspiro[3.3]heptane-2-carboxamide has been used to inhibit the activity of enzymes, thus allowing researchers to study the effects of enzyme inhibitors on biological processes. In protein engineering, 2-azaspiro[3.3]heptane-2-carboxamide has been used to modify proteins, such as enzymes, to study their structure and function.

Mechanism of Action

2-azaspiro[3.3]heptane-2-carboxamide has been shown to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the activity of COX-2, 2-azaspiro[3.3]heptane-2-carboxamide is able to reduce the production of prostaglandins and thus reduce inflammation.
Biochemical and Physiological Effects
2-azaspiro[3.3]heptane-2-carboxamide has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-azaspiro[3.3]heptane-2-carboxamide has been shown to reduce inflammation and pain, as well as to reduce the production of pro-inflammatory cytokines. In addition, 2-azaspiro[3.3]heptane-2-carboxamide has been shown to reduce the activity of enzymes involved in the metabolism of drugs, thus allowing drugs to remain active in the body for a longer period of time.

Advantages and Limitations for Lab Experiments

2-azaspiro[3.3]heptane-2-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. In addition, it has a low toxicity and is not carcinogenic. However, 2-azaspiro[3.3]heptane-2-carboxamide is not suitable for use in all laboratory experiments due to its limited solubility in water.

Future Directions

There are several potential future directions for 2-azaspiro[3.3]heptane-2-carboxamide research. One potential direction is to explore its use as an anti-inflammatory agent. Additionally, 2-azaspiro[3.3]heptane-2-carboxamide could be used to study the effects of enzyme inhibitors on biological processes. Furthermore, 2-azaspiro[3.3]heptane-2-carboxamide could be used to develop novel drug delivery systems. Finally, 2-azaspiro[3.3]heptane-2-carboxamide could be used to study the effects of modifying proteins, such as enzymes, on their structure and function.

Synthesis Methods

2-azaspiro[3.3]heptane-2-carboxamide can be synthesized through a variety of methods, including direct amide bond formation, condensation reactions, and hydrogenation. Direct amide bond formation involves the reaction of an amine and a carboxylic acid in the presence of a catalyst, such as a palladium complex. Condensation reactions involve the reaction of two smaller molecules, such as an amine and an aldehyde, to form a larger molecule. Hydrogenation is a process in which hydrogen is added to a molecule to reduce its double bond content.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-azaspiro[3.3]heptane-2-carboxamide involves the reaction of 2-azaspiro[3.3]heptane with chloroacetyl chloride followed by reaction with ammonia to form the carboxamide.", "Starting Materials": [ "2-azaspiro[3.3]heptane", "Chloroacetyl chloride", "Ammonia" ], "Reaction": [ "2-azaspiro[3.3]heptane is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form 2-azaspiro[3.3]heptane-2-chloroacetate.", "The 2-azaspiro[3.3]heptane-2-chloroacetate is then reacted with ammonia in the presence of a base such as sodium hydroxide to form 2-azaspiro[3.3]heptane-2-carboxamide." ] }

CAS RN

2408965-36-4

Product Name

2-azaspiro[3.3]heptane-2-carboxamide

Molecular Formula

C7H12N2O

Molecular Weight

140.2

Purity

95

Origin of Product

United States

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